3-[2-(5-bromothiophen-2-yl)-2-oxoethyl]-1-butyl-3-hydroxy-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C18H18BrNO3S
• Molecular Weight: 408.3 g/mol
• IUPAC Name: 3-[2-(5-bromothiophen-2-yl)-2-oxoethyl]-1-butyl-3-hydroxyindol-2-one
• InChI: InChI=1S/C18H18BrNO3S/c1-2-3-10-20-13-7-5-4-6-12(13)18(23,17(20)22)11-14(21)15-8-9-16(19)24-15/h4-9,23H,2-3,10-11H2,1H3
• InChI Key: HEBWBUVRTWJYDE-UHFFFAOYSA-N
• SMILES: CCCCN1C2=CC=CC=C2C(C1=O)(CC(=O)C3=CC=C(S3)Br)O

Description

3-[2-(5-bromothiophen-2-yl)-2-oxoethyl]-1-butyl-3-hydroxy-1,3-dihydro-2H-indol-2-one is a chemical compound that belongs to the class of indole derivatives. It is also known as BRD0705 and is used in scientific research for its potential therapeutic properties.

Mechanism of Action

The exact mechanism of action of 3-[2-(5-bromothiophen-2-yl)-2-oxoethyl]-1-butyl-3-hydroxy-1,3-dihydro-2H-indol-2-one is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in the inflammatory and cancer pathways. It has also been shown to induce cell death in cancer cells.
Biochemical and physiological effects:
3-[2-(5-bromothiophen-2-yl)-2-oxoethyl]-1-butyl-3-hydroxy-1,3-dihydro-2H-indol-2-one has been shown to have several biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress, induce cell death in cancer cells, and improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-[2-(5-bromothiophen-2-yl)-2-oxoethyl]-1-butyl-3-hydroxy-1,3-dihydro-2H-indol-2-one in lab experiments is its potential therapeutic properties. It has been shown to have anti-inflammatory, anti-tumor, and anti-cancer properties, making it a promising compound for the development of new drugs. However, one of the limitations of using this compound is its complex synthesis method, which may limit its availability for research purposes.

Future Directions

There are several future directions for the research on 3-[2-(5-bromothiophen-2-yl)-2-oxoethyl]-1-butyl-3-hydroxy-1,3-dihydro-2H-indol-2-one. One direction is to further investigate its potential therapeutic properties and develop new drugs based on its structure. Another direction is to study its mechanism of action in more detail to better understand how it works. Additionally, more research is needed to determine its safety and toxicity profile in humans.

Synthesis Methods

The synthesis of 3-[2-(5-bromothiophen-2-yl)-2-oxoethyl]-1-butyl-3-hydroxy-1,3-dihydro-2H-indol-2-one is a complex process that involves several steps. The initial step involves the reaction of 5-bromothiophene-2-carboxylic acid with butylamine to form the corresponding amide. This is followed by the reaction of the amide with 2-bromoacetyl chloride to form the intermediate compound. The final step involves the reaction of the intermediate compound with 2-aminophenol to form the target compound.

Scientific Research Applications

3-[2-(5-bromothiophen-2-yl)-2-oxoethyl]-1-butyl-3-hydroxy-1,3-dihydro-2H-indol-2-one has been extensively studied for its potential therapeutic properties. It has been shown to have anti-inflammatory, anti-tumor, and anti-cancer properties. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.